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Introduction

PBRM1 (Polybromo-1), also known as BAF180, is a critical subunit of the PBAF (Polybromo-

associated BRG1- or BRM-associated factors) chromatin remodeling complex, a member of

the SWI/SNF family of complexes.[1][2][3][4] This protein plays a crucial role in regulating

chromatin structure and gene expression by recognizing acetylated histones through its six

bromodomains.[1][5] PBRM1 is frequently mutated in various cancers, most notably in clear

cell renal cell carcinoma (ccRCC), where it acts as a tumor suppressor.[2][6] Understanding the

genomic occupancy of PBRM1 is therefore essential for elucidating its role in both normal

cellular processes and disease pathogenesis. Chromatin Immunoprecipitation (ChIP) followed

by sequencing (ChIP-seq) is a powerful technique to map the genome-wide localization of

PBRM1 and identify its direct target genes.

These application notes provide a comprehensive overview and detailed protocols for

performing ChIP experiments to study PBRM1 occupancy, intended for researchers, scientists,

and drug development professionals.

PBRM1 Function and Signaling Pathways
PBRM1 is a key component of the PBAF complex, which utilizes the energy from ATP

hydrolysis to remodel nucleosomes, thereby altering the accessibility of DNA to transcription

factors and other regulatory proteins. The bromodomains of PBRM1 specifically recognize

acetylated lysine residues on histone tails, particularly H3K14ac, which helps to target the

PBAF complex to specific genomic regions.[1]
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PBRM1 has been implicated in several critical cellular signaling pathways:

AKT-mTOR Signaling: PBRM1 deficiency has been shown to activate the AKT-mTOR

signaling pathway, which is a central regulator of cell growth, proliferation, and metabolism.

[7]

NF-κB Pathway: Loss of PBRM1 can lead to the activation of the NF-κB pathway, promoting

inflammation and cell survival in cancer.[8]

Chemokine Signaling: PBRM1 has been found to regulate the expression of genes involved

in chemokine and chemokine receptor interaction pathways, thereby influencing cell

proliferation and migration.[3]

p53 Pathway: PBRM1 can recognize activated p53 to help induce the expression of p53

target genes like p21, playing a role in cell cycle arrest.[9]

Experimental Workflow for PBRM1 ChIP-seq
The following diagram illustrates the major steps involved in a typical PBRM1 ChIP-seq

experiment.
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Cell Culture & Cross-linking

Chromatin Preparation

Immunoprecipitation

DNA Purification & Analysis

1. Cell Culture

2. Cross-linking with Formaldehyde

3. Cell Lysis

4. Chromatin Shearing (Sonication)

5. Immunoprecipitation with PBRM1 Antibody

6. Washing

7. Reverse Cross-linking & DNA Purification

8. Library Preparation & Sequencing

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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